ethyl 2-(8-(4-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: ethyl 2-[6-(4-ethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C22H25N5O4/c1-6-15-8-10-16(11-9-15)26-13(3)14(4)27-18-19(23-21(26)27)24(5)22(30)25(20(18)29)12-17(28)31-7-2/h8-11H,6-7,12H2,1-5H3
• InChI Key: HUNUVQCCFPRDGE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OCC)C)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol

Description

The compound is a derivative of imidazopurinone, which is a type of purine. Purines are biologically significant molecules found in DNA, RNA, and many biochemical pathways.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. It would likely require advanced techniques such as NMR spectroscopy or X-ray crystallography for detailed analysis.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the acetate group might undergo reactions with nucleophiles, and the imidazopurinone core might participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. For example, its solubility would be influenced by the polar acetate group, and its stability could be affected by the presence of the imidazopurinone core.

Scientific Research Applications

Veterinary Medicine

Interestingly, derivatives of this compound have been explored in veterinary medicine:

• . Researchers may explore similar applications for this compound.

Mechanism of Action

Without specific biological or pharmacological data, it’s difficult to predict the mechanism of action of this compound. If it’s intended as a drug, its mechanism would depend on its interactions with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s always important to handle chemical compounds with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological or pharmacological activity.